Vat Black 16
Vat Black 16
Brand Name:
Vulcanchem
CAS No.:
1328-19-4
VCID:
VC20950397
InChI:
InChI=1S/C20H9BrClNO2S/c21-10-5-7-14-12(8-10)17(24)16(23-14)20-18(25)11-6-4-9-2-1-3-13(22)15(9)19(11)26-20/h1-8,25H
SMILES:
C1=CC2=C(C(=C1)Cl)C3=C(C=C2)C(=C(S3)C4=NC5=C(C4=O)C=C(C=C5)Br)O
Molecular Formula:
C20H9BrClNO2S
Molecular Weight:
442.7 g/mol
Vat Black 16
CAS No.: 1328-19-4
Cat. No.: VC20950397
Molecular Formula: C20H9BrClNO2S
Molecular Weight: 442.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1328-19-4 |
|---|---|
| Molecular Formula | C20H9BrClNO2S |
| Molecular Weight | 442.7 g/mol |
| IUPAC Name | 5-bromo-2-(9-chloro-3-hydroxybenzo[g][1]benzothiol-2-yl)indol-3-one |
| Standard InChI | InChI=1S/C20H9BrClNO2S/c21-10-5-7-14-12(8-10)17(24)16(23-14)20-18(25)11-6-4-9-2-1-3-13(22)15(9)19(11)26-20/h1-8,25H |
| Standard InChI Key | MJURASYNFLAELQ-CAPFRKAQSA-N |
| Isomeric SMILES | C1=CC2=C(C(=C1)Cl)C3=C(C=C2)C(=O)/C(=C\4/C(=O)C5=C(N4)C=CC(=C5)Br)/S3 |
| SMILES | C1=CC2=C(C(=C1)Cl)C3=C(C=C2)C(=C(S3)C4=NC5=C(C4=O)C=C(C=C5)Br)O |
| Canonical SMILES | C1=CC2=C(C(=C1)Cl)C3=C(C=C2)C(=O)C(=C4C(=O)C5=C(N4)C=CC(=C5)Br)S3 |
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